Cas no 18945-65-8 (3-Methylbenzylphosphonic acid)

3-Methylbenzylphosphonic acid structure
3-Methylbenzylphosphonic acid structure
Product Name:3-Methylbenzylphosphonic acid
CAS No:18945-65-8
MF:C8H11O3P
MW:186.144903421402
MDL:MFCD03411186
CID:134480
PubChem ID:2773799
Update Time:2025-09-27

3-Methylbenzylphosphonic acid Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,P-[(3-methylphenyl)methyl]-
    • (3-METHYLBENZYL)PHOSPHONIC ACID
    • (3-methylphenyl)methylphosphonic acid
    • 3-Methylbenzylphosphonic acid
    • m-methylbenzylphosphonic acid
    • m-Xylylphosphonsaeure
    • (3-Methylbenzyl)phosphonic acid, 98 %
    • DTXSID90378720
    • CS-0324089
    • 18945-65-8
    • PS-11638
    • AKOS015911997
    • MFCD03411186
    • J-012227
    • Phosphonic acid, P-[(3-methylphenyl)methyl]-
    • SCHEMBL7646261
    • m-tolylmethylphosphonic acid
    • (3-METHYLBENZYL)PHOSPHONICACID
    • MDL: MFCD03411186
    • Inchi: 1S/C8H11O3P/c1-7-3-2-4-8(5-7)6-12(9,10)11/h2-5H,6H2,1H3,(H2,9,10,11)
    • InChI Key: YSZXYVIDVAUMLH-UHFFFAOYSA-N
    • SMILES: P(CC1C=CC=C(C)C=1)(=O)(O)O

Computed Properties

  • Exact Mass: 186.04500
  • Monoisotopic Mass: 186.04458121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 1.318
  • Boiling Point: 386.1°Cat760mmHg
  • Flash Point: 187.3°C
  • Refractive Index: 1.564
  • PSA: 67.34000
  • LogP: 1.67270

3-Methylbenzylphosphonic acid Security Information

  • Hazard Statement: Corrosive
  • Hazardous Material Identification: C

3-Methylbenzylphosphonic acid Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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